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These application notes provide a detailed overview of the key plasma diagnostic techniques

employed in Heliotron J, a helical-axis heliotron device. The following sections offer insights

into the fundamental principles, experimental setups, and operational protocols for diagnosing

critical plasma parameters. The quantitative data is summarized for comparative analysis, and

experimental workflows are visually represented to facilitate a comprehensive understanding.

Thomson Scattering: Electron Temperature and
Density Profiles
Thomson scattering is a primary diagnostic for measuring the local electron temperature (Te)

and electron density (ne) profiles in the plasma. This technique relies on the scattering of a

high-power laser beam by the plasma electrons. The spectral broadening of the scattered light

is directly related to the electron temperature, while the total scattered light intensity is

proportional to the electron density.
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Parameter Value Reference

Measurable Electron

Temperature Range
10 eV to 10 keV [1][2]

Measurable Electron Density

Range
> 5 x 1018 m-3 [1][2]

Spatial Resolution ~10 mm [1][2][3]

Number of Spatial Points 25 [1][2][3]

Temporal Resolution (Time

Interval)
10 ms [1][2][3]

Laser System
Two high-repetition Nd:YAG

lasers
[1][2][3]

Laser Energy > 550 mJ at 50 Hz [1][2][3]

Scattering Angle 20° (obliquely backscattered) [1][2]

Collection Optics Solid Angle ~100 msr [1][3]

Experimental Protocol
Laser Injection: Two high-repetition Nd:YAG lasers are fired into the Heliotron J vacuum

vessel. The laser beam is injected from a port located obliquely downward and travels

upward through the plasma.[2]

Scattering: The laser photons scatter off the plasma electrons.

Light Collection: The scattered light is collected by a large concave mirror (D=800 mm,

f/2.25) with a solid angle of approximately 100 msr.[1][3]

Signal Transmission: The collected light is transferred via optical fiber bundles to a series of

polychromators.[3]

Spectral Analysis: Each polychromator uses interference filters to separate the scattered

light into different wavelength channels.[3]
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Detection: Avalanche photodiodes (APDs) within the polychromators detect the light in each

wavelength channel.[3]

Data Acquisition: The signals from the APDs are amplified by fast preamplifiers and then

digitized and recorded by a VME-based data acquisition system.[3]

Profile Reconstruction: By analyzing the spectral distribution and intensity of the scattered

light at 25 spatial points, the time evolution of the electron temperature and density profiles

can be reconstructed.[1][3]

Experimental Workflow

Laser System Heliotron J Detection System

Nd:YAG Lasers
(>550 mJ, 50 Hz) PlasmaLaser Injection Concave Mirror

(D=800mm)
Scattered Light Optical Fiber Bundles 25 Polychromators Avalanche Photodiodes VME-based DAQ Electron Temperature & Density ProfilesData Analysis
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Caption: Workflow for Thomson Scattering measurements in Heliotron J.

Interferometry: Electron Density Measurement
Interferometry is a standard and reliable technique for measuring the line-integrated electron

density of the plasma.[4][5] It works by comparing the phase shift of an electromagnetic wave

that passes through the plasma with a reference wave that does not. This phase shift is directly

proportional to the electron density along the beam path.
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Parameter Value Reference

System Type
Multi-channel 320 GHz solid-

state source interferometer
[4][6]

Frequency 320 GHz [6]

Measurement Channels > 5 [6]

Target Density Range
High-density plasmas (up to ~1

x 1020 m-3)
[4][6]

Optical Scheme
Heterodyne Michelson

interferometer
[6]

Experimental Protocol
Beam Generation: Two solid-state oscillators are used as sources, one with a fixed

frequency of 320 GHz and the other with a tunable frequency (312-324 GHz), to create a

heterodyne system.[6]

Beam Transmission: Quasi-optical techniques, including off-axis parabolic mirrors, are used

to transmit and shape the beam. The beam is elongated vertically to form a sheet beam for

multi-channel measurements.[6]

Plasma Interaction: The sheet beam is injected into the Heliotron J vacuum chamber and

passes through the plasma.

Reflection: The beam is reflected by a retroreflector-array installed on the inner wall of the

vacuum chamber. This array is designed to suppress beam refraction caused by the plasma.

[6]

Recombination and Detection: The reflected beam is combined with the reference beam, and

the resulting interference pattern is detected.

Phase Shift Analysis: The phase difference between the probing and reference beams is

measured. This phase shift is then used to calculate the line-integrated electron density.
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Density Profile: By using a multi-channel system, a profile of the electron density can be

inferred.

Logical Relationship
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Caption: Logical flow of the interferometer diagnostic.

Spectroscopy: Impurity Transport and Ion
Temperature
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Spectroscopic diagnostics are crucial for understanding impurity content, transport, and ion

temperature in the plasma. By analyzing the light emitted from the plasma at various

wavelengths, one can identify different ion species and determine their temperature and

density.

Key Spectroscopic Techniques and Applications
Visible Spectroscopy: Used to measure the brightness distribution of line emissions from

ionized light impurities and to determine the effective ionic charge (Zeff) from visible

bremsstrahlung.[7][8]

VUV/EUV Spectroscopy: A flat-field extreme ultraviolet (EUV) spectrometer is used for the

quantitative analysis of core impurities.[8] This allows for the study of high-Z impurities.

Charge Exchange Recombination Spectroscopy (CXRS): By observing the light emitted from

impurity ions after they have undergone charge exchange with neutral beam particles, the

ion temperature and velocity can be determined.[9]

Beam Emission Spectroscopy (BES): Used to measure density fluctuations in the plasma.[9]

Experimental Protocol (General)
Light Collection: Light from the plasma is collected using appropriate optics (e.g., lenses,

mirrors) and guided to the spectrometer.

Wavelength Dispersion: A grating within the spectrometer disperses the incoming light into its

constituent wavelengths.

Detection: A detector, such as a charge-coupled device (CCD) or a photomultiplier tube

array, records the intensity of the light at each wavelength.

Spectral Analysis: The resulting spectrum is analyzed to identify spectral lines corresponding

to specific elements and their ionization states.

Parameter Derivation: From the line broadening (Doppler broadening), line intensity, and line

shifts, parameters such as ion temperature, impurity density, and plasma rotation can be

derived.
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Caption: Information pathway for spectroscopic diagnostics.

Magnetic Diagnostics: Plasma Equilibrium and
Stability
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Magnetic diagnostics are essential for determining the macroscopic properties of the plasma,

such as its position, shape, current, and stored energy.[10][11] These diagnostics measure the

magnetic fields and fluxes produced by the plasma and external coils.

Key Magnetic Diagnostic Components
Magnetic Probes (Mirnov Coils): Small coils located around the vacuum vessel to measure

the local magnetic field.[11] They are used to determine the plasma position and shape and

to study magnetohydrodynamic (MHD) instabilities.

Flux Loops: Loops of wire that measure the change in magnetic flux, which can be related to

the plasma current and position.[12]

Diamagnetic Loops: A pair of loops used to measure the diamagnetic effect of the plasma,

which is a reduction in the toroidal magnetic field due to the plasma pressure. This

measurement provides the total stored energy of the plasma.[10]

Experimental Protocol
Signal Induction: Changes in the magnetic field and flux due to the plasma induce voltages

in the magnetic probes and flux loops.

Signal Integration: The signals from the probes and loops are typically integrated over time to

obtain the magnetic field and flux, respectively.

Data Acquisition: The integrated signals are digitized and recorded.

Equilibrium Reconstruction: The magnetic measurements are used as input for equilibrium

reconstruction codes (e.g., HINT, EFIT) which solve the Grad-Shafranov equation to

determine the magnetic flux surfaces and plasma profiles.[11][13]

Logical Relationship for Equilibrium Reconstruction
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Caption: Logical flow for magnetic equilibrium reconstruction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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